Cas no 2213552-11-3 (3-(pentylsulfinyl)-1H-1,2,4-triazol-5-amine)
2213552-11-3 structure
Product Name:3-(pentylsulfinyl)-1H-1,2,4-triazol-5-amine
CAS No:2213552-11-3
MF:C7H14N4OS
MW:202.2773
CID:5094914
Update Time:2022-10-14
3-(pentylsulfinyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(Pentylsulfinyl)-1H-1,2,4-triazol-5-amine
- starbld0044310
- STL510753
- 5-pentylsulfinyl-1H-1,2,4-triazol-3-amine
- 3-(pentane-1-sulfinyl)-1H-1,2,4-triazol-5-amine
- 3-(pentylsulfinyl)-1H-1,2,4-triazol-5-amine
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- Inchi: 1S/C7H14N4OS/c1-2-3-4-5-13(12)7-9-6(8)10-11-7/h2-5H2,1H3,(H3,8,9,10,11)
- InChI Key: SLMNRDWVJJMOJH-UHFFFAOYSA-N
- SMILES: S(C1=NC(N([H])[H])=NN1[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 178
- XLogP3: 0.8
- Topological Polar Surface Area: 104
3-(pentylsulfinyl)-1H-1,2,4-triazol-5-amine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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